3-Oxabicyclo[3.1.0]hexan-6-ol

• Molecular Formula: C5H8O2
• Molecular Weight: 100.12 g/mol
• IUPAC Name: 3-oxabicyclo[3.1.0]hexan-6-ol
• InChI: InChI=1S/C5H8O2/c6-5-3-1-7-2-4(3)5/h3-6H,1-2H2
• InChI Key: UTEOMXWQUXKRRA-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(C2O)CO1

Description

3-Oxabicyclo[310]hexan-6-ol is a bicyclic organic compound with the molecular formula C5H8O2 It is characterized by a three-membered oxirane ring fused to a cyclopentane ring, with a hydroxyl group attached to the sixth carbon

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Oxabicyclo[3.1.0]hexan-6-ol can be achieved through several methods. One common approach involves the intramolecular cyclopropanation of alpha-diazoacetates using transition metal catalysts such as ruthenium (Ru) or cobalt (Co). This method is known for its efficiency and high yield .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high purity and yield. The use of advanced catalytic systems and continuous flow reactors can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Oxabicyclo[3.1.0]hexan-6-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) are used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of various alcohol derivatives.

Substitution: Formation of halogenated compounds or other substituted derivatives.

Scientific Research Applications

3-Oxabicyclo[3.1.0]hexan-6-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Oxabicyclo[3.1.0]hexan-6-ol involves its interaction with various molecular targets and pathways. The compound’s unique structure allows it to participate in specific chemical reactions, leading to the formation of reactive intermediates that can interact with biological molecules. These interactions can result in various biological effects, depending on the specific context and application .

Comparison with Similar Compounds

Similar Compounds

• 6-Oxabicyclo[3.1.0]hexan-3-ol
• 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one
• 6-Oxabicyclo[3.1.0]hexan-2-one

Uniqueness

3-Oxabicyclo[3.1.0]hexan-6-ol is unique due to its specific structural features, such as the position of the hydroxyl group and the fused oxirane ring.